2-[2-Oxo-4-(2-oxochromen-3-yl)chromen-7-yl]oxyacetonitrile

• IUPAC Name: 2-[2-oxo-4-(2-oxochromen-3-yl)chromen-7-yl]oxyacetonitrile
• InChI: InChI=1S/C20H11NO5/c21-7-8-24-13-5-6-14-15(11-19(22)25-18(14)10-13)16-9-12-3-1-2-4-17(12)26-20(16)23/h1-6,9-11H,8H2
• InChI Key: ZJKQVJLYGZKQAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CC(=O)OC4=C3C=CC(=C4)OCC#N
• Molecular Formula: C20H11NO5
• Molecular Weight: 345.3 g/mol

Description

Coumarins, which are a type of compound that includes 2-oxo-2H-chromen-7-yl derivatives, are an important class of benzopyrones. They have been widely used in bioorganic chemistry, molecular recognition, and materials science. They have a wide range of biological and pharmacological activities, including anti-inflammatory, antibacterial, antifungal, anticoagulant, antioxidant, and antiviral properties.

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized by techniques such as mass spectrometry, IR, UV–Vis, 1D, and 2D NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions of similar compounds involve reactions with a number of organic halides.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be characterized by elemental analysis and spectroscopic techniques.

Scientific Research Applications

Anticancer Activity

• 2-[2-Oxo-4-(2-oxochromen-3-yl)chromen-7-yl]oxyacetonitrile has shown promise as an anticancer agent. Its derivatives have been studied for their ability to inhibit carbonic anhydrase, microtubule polymerization, and tumor angiogenesis. .

Antioxidant Properties

• The compound possesses antioxidant activity, which is crucial for combating oxidative stress and preventing cellular damage. .

Anti-Inflammatory Effects

• 2-[2-Oxo-4-(2-oxochromen-3-yl)chromen-7-yl]oxyacetonitrile derivatives exhibit anti-inflammatory properties. .

Antibacterial and Antifungal Activity

• Investigations have revealed antibacterial and antifungal effects of related coumarins. .

Chemosensors and Molecular Recognition

• Coumarin-based fluorescent chemosensors have been widely employed in bioorganic chemistry and materials science. .

Building Blocks for Drug Design

• Researchers have used 7-hydroxycoumarin derivatives as building blocks for designing novel anticancer agents. .

Mechanism of Action

Target of Action

It’s worth noting that coumarin derivatives, which this compound is a part of, have been known to exhibit a wide range of biological and pharmacological activities . They have been reported to have anti-inflammatory , antibacterial , antifungal , anticoagulant , antioxidant , antiviral , cholinesterase (ChE), and monoamine oxidase (MAO) inhibitory properties .

Mode of Action

Coumarin derivatives have been reported to exhibit significant anticancer activity through diverse mechanisms of action, including inhibition of carbonic anhydrase, inhibition of microtubule polymerization, inhibition of tumor angiogenesis, and regulating the reactive oxygen species .